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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865

Core Identifiers and Physicochemical Properties

Benzoyl isothiocyanate is a versatile reagent in organic synthesis. Its key identifiers and
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b118865?utm_src=pdf-interest
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value Source
CAS Number 532-55-8 [LI2]031[41[5]116]
Molecular Formula C8H5NOS [11[3]14116]
Molecular Weight 163.20 g/mol [31[41[6]
IUPAC Name benzoyl isothiocyanate
Benzoylthiocarbimide, N-
Synonyms o [11[4][6]
Benzoyl isothiocyanate
CPEKAXYCDKETEN-
InChl Key [2][4]

UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=0)N=C=
S

[2]

Clear yellow to orange-brown

Appearance o 516171
liquid

Boiling Point 128-131 °C at 15 mmHg [1112][6]

Density 1.214 g/mL at 25 °C [1][2][6]

Refractive Index

n20/D 1.6354

[1](216]

Solubility

Soluble in chloroform, almost

insoluble in water.

[6]

Storage Temperature

2-8°C

[6]

Synthesis and Experimental Protocols

Benzoyl isothiocyanate can be synthesized through various methods. Below are detailed

protocols for its preparation.

Synthesis from Benzoyl Chloride and Thiocyanate Salts

This is a common method involving the reaction of benzoyl chloride with a thiocyanate salt.

Method A: Using Sodium Thiocyanate in an Aqueous System
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» Reaction Principle: Benzoyl chloride reacts with sodium thiocyanate in water, facilitated by a
combination catalyst (DP), to produce benzoyl isothiocyanate.

e Procedure:

o

Dissolve sodium thiocyanate in water in a four-neck flask.

[¢]

Add the combination catalyst DP to the solution.

o

Slowly add benzoyl chloride under controlled temperature and reflux conditions.

[e]

After the reaction is complete, allow the mixture to settle.

o

Discard the agueous phase to obtain the benzoyl isothiocyanate product.
o Product identity can be confirmed using gas chromatography and infrared spectroscopy.[7]
Method B: Using Potassium Thiocyanate with a Phase Transfer Catalyst

e Reaction Principle: This method utilizes a phase transfer catalyst (PEG-400) to facilitate the
reaction between benzoyl chloride and potassium thiocyanate in a dichloromethane and
acetone solvent system.

e Procedure:

[e]

Dissolve benzoyl chloride (2 mmol) in a mixture of CH2CI2 (15 mL) and acetone (15 mL).

o

Add KSCN (2 mmol) and a few drops of PEG-400 as a catalyst at room temperature.

Stir the reaction mixture for 2 hours.

[¢]

[¢]

Filter the mixture and evaporate the filtrate under reduced pressure to yield benzoyl
isothiocyanate.[3]

Synthesis from Benzoic Acid

This protocol describes the synthesis of benzoyl isothiocyanate directly from benzoic acid.

e Procedure:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.selleckchem.com/products/benzyl-isothiocyanate.html
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40695146/
https://www.benchchem.com/product/b118865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

In a flask, dissolve triphenylphosphine (1 mmol) in toluene (3 mL).

o Cool the solution and add trichloroisocyanuric acid (0.3 mmol) while stirring.

o Add benzoic acid (0.8 mmol) to the mixture and continue stirring for 15 minutes.

o Add potassium thiocyanate (2 mmol) and allow the reaction to warm to room temperature.
o Stir for approximately 40 minutes, monitoring the reaction by TLC.

o Upon completion, concentrate the reaction mixture and purify by column chromatography
on silica gel using a hexane/ethyl acetate eluent to isolate the product.[8]

Purification

o Method: Distill the crude benzoyl isothiocyanate over a small amount of P205. The
distillate should crystallize in prisms. It is sensitive to moisture and hydrolyzes in water.[6]

Applications in Research and Industry

Benzoyl isothiocyanate is a key intermediate with diverse applications:

o Pharmaceutical Synthesis: It is extensively used in the synthesis of pharmaceuticals,
particularly as a precursor for thiourea derivatives and various heterocyclic compounds.[9]
[10] These structures are common in drugs targeting a wide array of diseases, including
cancer and infectious diseases.[9]

o Agrochemicals: It serves as an intermediate in the production of certain pesticides.[7][10]
e Dye Industry: It is also utilized in the synthesis of various dyes.[7][10]

o Materials Science: Benzoyl isothiocyanate has been explored as a comonomer in the
design of donor-acceptor conjugated copolymers for applications in photocatalysis.[6][10]

e Mining Industry: It acts as a novel flotation collector for sulfide minerals, with good collecting
power and selectivity for copper, lead, nickel, and gold ores.[7]

Biological Activity and Signaling Pathways
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While benzoyl isothiocyanate itself is primarily a synthetic intermediate, its derivatives,
particularly N-benzoyl-N'-phenylthioureas, have shown a range of biological activities. It is also
important to distinguish its activity from the closely related but distinct compound, benzyl
isothiocyanate (BITC), which is a subject of extensive biological research.

Biological Activity of Benzoyl Isothiocyanate Derivatives:

o Antimicrobial and Antifungal Activity: Derivatives of N-benzoyl-N'-phenylthiourea have been
synthesized and shown to possess antimicrobial and antifungal properties.

o Anticancer Activity: Substituted N-benzoyl-N'-phenylthiourea compounds have demonstrated
cytotoxic activity against various cancer cell lines, including breast cancer.[11][12] Some
derivatives have been investigated as potential inhibitors of the epidermal growth factor
receptor (EGFR) signaling pathway.[12]

Note on Benzyl Isothiocyanate (BITC):

A significant body of research exists on the biological activities of benzyl isothiocyanate (BITC),
a natural compound found in cruciferous vegetables.[8] It is crucial for researchers to not
confuse this with benzoyl isothiocyanate. BITC has been shown to modulate several key
signaling pathways involved in cancer and inflammation.

Signaling Pathways Modulated by Benzyl Isothiocyanate (BITC):

 MAPK and PI3K/AKT Pathways: In cervical cancer cells, BITC has been shown to trigger
apoptosis and autophagy by generating reactive oxygen species (ROS) and modulating the
MAPK and PI3K-AKT signaling pathways.[3] It activates the JNK and p38 MAPK pathways
while inhibiting the ERK1/2 MAPK and PI3K-AKT pathways.[3]

» Inflammasome and NF-kB Pathway: BITC can attenuate inflammasome activation in
response to bacterial lipopolysaccharide (LPS) by suppressing the ERK, JNK, and NF-kB
signaling pathways.[2]

e Nrf2/HO-1 Pathway: In models of gastric injury, BITC has demonstrated protective effects by
modulating inflammation, oxidative stress, and apoptosis via the Nrf2/HO-1 and NF-kB
signaling pathways.[5][13]
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Caption: General workflows for the synthesis of benzoyl isothiocyanate.
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Caption: Key application areas of benzoyl isothiocyanate.
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Caption: Signaling pathways modulated by benzyl isothiocyanate (BITC).

Safety and Handling

Benzoyl isothiocyanate is a hazardous substance and should be handled with appropriate
safety precautions.

e Hazards: It can cause irritation to the skin, eyes, and respiratory system.[10] It is also
moisture-sensitive and lachrymatory.[6]

+ Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves and safety goggles.[10]
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o Storage: Store in a cool, dry place in a tightly sealed container, away from heat sources and
open flames.[7][10]

This guide provides a foundational understanding of benzoyl isothiocyanate for research and
development purposes. For detailed experimental procedures and safety information, always
refer to the relevant safety data sheets (SDS) and peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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